Cas no 1400872-33-4 (4-3-Chloro-5-(trifluoromethyl)pyridin-2-yl-2,6-dinitrophenol)

• Product Name: 4-3-Chloro-5-(trifluoromethyl)pyridin-2-yl-2,6-dinitrophenol
• CAS No: 1400872-33-4
• MDL: MFCD22421571
• CID: 4597073
• Update Time: 2025-05-19

4-3-Chloro-5-(trifluoromethyl)pyridin-2-yl-2,6-dinitrophenol Chemical and Physical Properties

Names and Identifiers

• 4-3-Chloro-5-(trifluoromethyl)pyridin-2-yl-2,6-dinitrophenol

• MDL： MFCD22421571

Additional information on 4-3-Chloro-5-(trifluoromethyl)pyridin-2-yl-2,6-dinitrophenol

Professional Introduction to Compound with CAS No. 1400872-33-4 and Product Name: 4-3-Chloro-5-(trifluoromethyl)pyridin-2-yl-2,6-dinitrophenol

The compound with the CAS number 1400872-33-4 and the product name 4-3-Chloro-5-(trifluoromethyl)pyridin-2-yl-2,6-dinitrophenol represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug discovery and molecular imaging. The presence of both chloro and trifluoromethyl substituents on the pyridine ring, combined with the dinitrophenol moiety, endows it with distinct chemical properties that make it a valuable tool for various scientific investigations.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds that incorporate halogenated aromatic rings to enhance bioactivity and metabolic stability. The 4-3-Chloro-5-(trifluoromethyl)pyridin-2-yl-2,6-dinitrophenol structure exemplifies this trend, as it combines the electron-withdrawing effects of chlorine and trifluoromethyl groups with the high reactivity of nitro groups. Such structural motifs are often employed in medicinal chemistry to modulate receptor binding affinities and pharmacokinetic profiles.

One of the most compelling aspects of this compound is its utility as an intermediate in the synthesis of more complex molecules. The chloro and trifluoromethyl substituents provide versatile handles for further functionalization, allowing chemists to explore a wide range of derivatives. For instance, palladium-catalyzed cross-coupling reactions can be utilized to introduce aryl or heteroaryl groups, while nucleophilic aromatic substitution (SNAr) reactions may be employed to replace the chloro or trifluoromethyl moieties with other functional groups. These transformations open up numerous possibilities for designing molecules with tailored biological activities.

The dinitrophenol component of the molecule is particularly noteworthy for its role in enhancing molecular interactions with biological targets. Nitro groups are well-known for their ability to participate in hydrogen bonding and π-stacking interactions, which can significantly influence binding affinity and selectivity. In addition, nitro groups can be reduced to amino groups under mild conditions, providing a means to switch between different chemical states depending on the desired application. This redox-active property makes 4-3-Chloro-5-(trifluoromethyl)pyridin-2-yl-2,6-dinitrophenol a promising candidate for developing prodrugs or activation-based probes.

Recent studies have highlighted the potential of halogenated pyridines as scaffolds for anticancer agents. The trifluoromethyl group, in particular, has been shown to improve metabolic stability and bioavailability, while the chloro group can serve as a directing group for further chemical modifications. A notable example is the development of trifluoromethylated kinase inhibitors, which have demonstrated potent activity against various cancer cell lines. The compound under discussion shares structural similarities with these inhibitors, suggesting that it may exhibit similar biological effects.

Another area where this compound shows promise is in the field of molecular imaging. The high electron density introduced by the nitro groups makes it an attractive candidate for use as a contrast agent in magnetic resonance imaging (MRI) or positron emission tomography (PET). By incorporating fluorine atoms into the structure—either directly or via subsequent derivatization—the compound could be further optimized for imaging applications. Such efforts could lead to new diagnostic tools that offer higher sensitivity and specificity compared to existing methods.

The synthesis of 4-3-Chloro-5-(trifluoromethyl)pyridin-2-yl-2,6-dinitrophenol presents an interesting challenge due to its complex structural features. However, modern synthetic methodologies have made significant strides in addressing such challenges. For instance, transition-metal-catalyzed reactions can be employed to construct the pyridine ring efficiently, while protecting group strategies can be used to handle the reactive nitro groups during synthesis. These advances have enabled chemists to access increasingly complex molecules with greater ease than ever before.

In conclusion, the compound with CAS number 1400872-33-4 and product name 4-3-Chloro-5-(trifluoromethyl)pyridin-2-yl-2,6-dinitrophenol represents a versatile building block with broad applications in pharmaceutical research and chemical biology. Its unique structural features—comprising chloro and trifluoromethyl substituents on a pyridine ring along with dinitrophenol moieties—make it a valuable tool for developing novel therapeutics and imaging agents. As synthetic chemistry continues to evolve, we can expect even more innovative applications for this remarkable compound in the years ahead.